Cas no 2121514-79-0 (2,3,4-Trichloropyridine-5-boronic acid)
2,3,4-Trichloropyridine-5-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Trichloropyridine-5-boronic acid
- (4,5,6-trichloropyridin-3-yl)boronic acid
- Boronic acid, B-(4,5,6-trichloro-3-pyridinyl)-
-
- MDL: MFCD29088263
- Inchi: 1S/C5H3BCl3NO2/c7-3-2(6(11)12)1-10-5(9)4(3)8/h1,11-12H
- InChI Key: CYWRKRIJHLOCPP-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=CC=1B(O)O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Topological Polar Surface Area: 53.4
2,3,4-Trichloropyridine-5-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB559380-250 mg |
2,3,4-Trichloropyridine-5-boronic acid; . |
2121514-79-0 | 250MG |
€317.10 | 2023-04-13 | ||
| abcr | AB559380-500 mg |
2,3,4-Trichloropyridine-5-boronic acid; . |
2121514-79-0 | 500MG |
€528.60 | 2023-04-13 | ||
| abcr | AB559380-1 g |
2,3,4-Trichloropyridine-5-boronic acid; . |
2121514-79-0 | 1g |
€719.40 | 2023-04-13 | ||
| eNovation Chemicals LLC | Y0999753-1g |
(4,5,6-trichloropyridin-3-yl)boronic acid |
2121514-79-0 | 95% | 1g |
$800 | 2024-08-02 | |
| Advanced ChemBlocks | N27686-250MG |
2,3,4-Trichloropyridine-5-boronic acid |
2121514-79-0 | 95% | 250MG |
$240 | 2023-09-15 | |
| Advanced ChemBlocks | N27686-1G |
2,3,4-Trichloropyridine-5-boronic acid |
2121514-79-0 | 95% | 1G |
$480 | 2023-09-15 | |
| Advanced ChemBlocks | N27686-5G |
2,3,4-Trichloropyridine-5-boronic acid |
2121514-79-0 | 95% | 5G |
$1,725 | 2023-09-15 | |
| abcr | AB559380-250mg |
2,3,4-Trichloropyridine-5-boronic acid; . |
2121514-79-0 | 250mg |
€369.50 | 2025-04-20 | ||
| abcr | AB559380-500mg |
2,3,4-Trichloropyridine-5-boronic acid; . |
2121514-79-0 | 500mg |
€505.40 | 2025-04-20 | ||
| abcr | AB559380-1g |
2,3,4-Trichloropyridine-5-boronic acid; . |
2121514-79-0 | 1g |
€685.40 | 2025-04-20 |
2,3,4-Trichloropyridine-5-boronic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2,3,4-Trichloropyridine-5-boronic acid
2,3,4-Trichloropyridine-5-boronic acid (CAS No. 2121514-79-0): A Versatile Building Block in Modern Pharmaceutical Research
2,3,4-Trichloropyridine-5-boronic acid (CAS No. 2121514-79-0) is a highly versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a pyridine ring substituted with three chlorine atoms and a boronic acid functional group. These properties make it an attractive building block for the synthesis of various bioactive molecules and drug candidates.
The pyridine ring is a fundamental structure in organic chemistry, known for its aromatic stability and ability to participate in a wide range of chemical reactions. The presence of three chlorine atoms at the 2, 3, and 4 positions imparts significant electronic and steric effects, which can influence the reactivity and biological activity of the resulting compounds. The boronic acid functional group, on the other hand, is highly reactive and can undergo various transformations such as Suzuki-Miyaura coupling reactions, making it a valuable intermediate in synthetic chemistry.
Recent studies have highlighted the potential of 2,3,4-Trichloropyridine-5-boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the chlorine substituents on the pyridine ring play a crucial role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.
In another study, published in Bioorganic & Medicinal Chemistry Letters, 2,3,4-Trichloropyridine-5-boronic acid was used as a key intermediate in the synthesis of novel inhibitors of histone deacetylases (HDACs). HDAC inhibitors are a class of drugs that have shown promise in treating various cancers by inducing cell cycle arrest and apoptosis. The researchers reported that the compounds derived from 2,3,4-Trichloropyridine-5-boronic acid exhibited selective inhibition of HDAC6 and HDAC8, with minimal cytotoxicity to normal cells.
The versatility of 2,3,4-Trichloropyridine-5-boronic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a ligand in metal-catalyzed reactions. A study published in Catalysis Science & Technology reported that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivities. The researchers attributed this enhanced performance to the unique electronic properties imparted by the chlorine substituents on the pyridine ring.
In addition to its applications in pharmaceutical research, 2,3,4-Trichloropyridine-5-boronic acid has shown promise in materials science. A recent study published in Advanced Materials demonstrated that this compound can be used to synthesize novel metal-organic frameworks (MOFs) with tunable porosity and high surface area. These MOFs have potential applications in gas storage, separation processes, and catalysis.
The synthesis of 2,3,4-Trichloropyridine-5-boronic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 2-chloro-3,4-dichloropyridine followed by conversion to the boronic acid derivative using borane complexes. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.
In conclusion, 2,3,4-Trichloropyridine-5-boronic acid (CAS No. 2121514-79-0) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern pharmaceutical and materials science.
2121514-79-0 (2,3,4-Trichloropyridine-5-boronic acid) Related Products
- 847664-64-6((2,5-dichloropyridin-4-yl)boronic acid)
- 536693-97-7(2,5-Dichloropyridine-3-boronic acid)
- 1072944-15-0(2,3-Dichloropyridine-5-boronic acid)
- 1070893-11-6((4,6-Dichloropyridin-3-yl)boronic acid)
- 1072952-26-1((4,6-Dichloropyridin-3-yl)boronic acid hydrate)
- 148493-34-9((2,6-dichloropyridin-3-yl)boronic acid)
- 951677-39-7(2,3-Dichloropyridine-4-boronic acid)
- 381248-04-0(2-Chloropyridine-3-boronic acid)
- 444120-91-6(2-Chloropyridine-5-boronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)